Cas no 62141-12-2 (1H-Pyrazolo[3,4-d]pyrimidine-4-acetic acid, 1-phenyl-, ethyl ester)

• Product Name: 1H-Pyrazolo[3,4-d]pyrimidine-4-acetic acid, 1-phenyl-, ethyl ester
• CAS No: 62141-12-2
• MF: C₁₅H₁₄N₄O₂
• MW: 282.29726266861
• CID: 456732
• PubChem ID: 12329553
• Update Time: 2025-04-19

1H-Pyrazolo[3,4-d]pyrimidine-4-acetic acid, 1-phenyl-, ethyl ester Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrazolo[3,4-d]pyrimidine-4-acetic acid, 1-phenyl-, ethyl ester
• ethyl 2-(1-phenylpyrazolo[3,4-d]pyrimidin-4-yl)acetate
• Ethyl (1-phenyl-1H-pyrazolo[3,4-d]pyrimidin-4-yl)acetate
• 62141-12-2
• DTXSID10490312

• Inchi： 1S/C15H14N4O2/c1-2-21-14(20)8-13-12-9-18-19(15(12)17-10-16-13)11-6-4-3-5-7-11/h3-7,9-10H,2,8H2,1H3
• InChI Key： JCYDDBHXHIQNSV-UHFFFAOYSA-N
• SMILES： O(CC)C(CC1=C2C=NN(C3C=CC=CC=3)C2=NC=N1)=O

Computed Properties

• Exact Mass: 282.11182
• Monoisotopic Mass: 282.11167570g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 21
• Rotatable Bond Count: 5
• Complexity: 360
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 69.9Ų

Experimental Properties

• PSA: 69.9